Cas no 1013765-47-3 (N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide)
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide, N-[4-(1-methylethyl)phenyl]-3-propoxy-1-propyl-
- N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
- SR-01000912411
- AKOS024644703
- F2382-0314
- N-(4-propan-2-ylphenyl)-3-propoxy-1-propylpyrazole-4-carboxamide
- N-(4-isopropylphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
- 1013765-47-3
- SR-01000912411-1
-
- Inchi: 1S/C19H27N3O2/c1-5-11-22-13-17(19(21-22)24-12-6-2)18(23)20-16-9-7-15(8-10-16)14(3)4/h7-10,13-14H,5-6,11-12H2,1-4H3,(H,20,23)
- InChI Key: DBYJELWUJYDBLK-UHFFFAOYSA-N
- SMILES: N1(CCC)C=C(C(NC2=CC=C(C(C)C)C=C2)=O)C(OCCC)=N1
Computed Properties
- Exact Mass: 329.21032711g/mol
- Monoisotopic Mass: 329.21032711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 417.4±40.0 °C(Predicted)
- pka: 11.97±0.70(Predicted)
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2382-0314-2μmol |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-5μmol |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-10μmol |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-20μmol |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-1mg |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-2mg |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-3mg |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-4mg |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-5mg |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2382-0314-10mg |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide |
1013765-47-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
Introduction to N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013765-47-3)
N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1013765-47-3, belongs to the pyrazole class of molecules, which are well-known for their diverse pharmacological applications. The presence of multiple functional groups, including an amide moiety and alkoxy substituents, makes this molecule a promising candidate for further investigation in drug discovery.
The structure of N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide features a central pyrazole ring connected to a phenyl group at the 4-position, which is further substituted with a propyl group. Additionally, the 3-position of the pyrazole ring is linked to a propoxy group, while the 1-position bears a propyl amide group. This complex arrangement of functional groups contributes to the compound's potential for interacting with biological targets in novel ways.
In recent years, there has been a growing interest in pyrazole derivatives due to their ability to modulate various biological pathways. Studies have shown that compounds containing the pyrazole scaffold can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific modifications present in N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide may enhance its binding affinity to certain enzymes or receptors, making it a valuable tool for investigating potential therapeutic applications.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The combination of the amide group and the propoxy substituents suggests that it may be able to interact with biological targets in multiple ways, providing a basis for designing molecules with enhanced efficacy and reduced side effects. Furthermore, the presence of the propan-2-yl group on the phenyl ring adds another layer of complexity that could influence its pharmacokinetic properties.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging tools such as molecular docking and virtual screening, scientists can identify potential binding interactions between N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide and target proteins. These computational studies have already provided valuable insights into how this compound might function at the molecular level.
Experimental validation of these predictions is crucial for understanding the true potential of this compound. In vitro assays can be used to assess its activity against various biological targets, while in vivo studies can provide information on its pharmacokinetic behavior and therapeutic efficacy. Such studies are essential for determining whether N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013765-47-3) is suitable for further development as a drug candidate.
The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic techniques, such as multi-step organic reactions and catalytic processes, are required to construct the desired framework accurately. However, recent improvements in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.
Once synthesized, N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide can be subjected to various analytical techniques to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. These analyses provide critical data that ensure the compound meets the necessary quality standards before it can be used in further research.
The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or as an intermediate in the synthesis of other bioactive molecules. The versatility of pyrazole derivatives makes them valuable tools for researchers across multiple disciplines.
In conclusion, N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013765-47-3) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will play an increasingly important role in drug discovery and development.
1013765-47-3 (N-[4-(propan-2-yl)phenyl]-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)